Cas no 1011396-75-0 (3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1011396-75-0
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• MDL: MFCD09473352
• CID: 3158720
• PubChem ID: 25247558
• Update Time: 2025-08-05

3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxyl ic acid
• 3,6-Dicyclopropyl-1-(4-methoxyphenyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• STK351790
• 1011396-75-0
• CS-0302830
• MFCD09473352
• AKOS005167654
• 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• DTXSID101131774
• EN300-231402

• MDL： MFCD09473352
• Inchi： 1S/C20H19N3O3/c1-26-14-8-6-13(7-9-14)23-19-17(18(22-23)12-4-5-12)15(20(24)25)10-16(21-19)11-2-3-11/h6-12H,2-5H2,1H3,(H,24,25)
• InChI Key： OEBVSQIMIYWZAJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CC2)N=C2C=1C(C1CC1)=NN2C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 349.14264148Da
• Monoisotopic Mass: 349.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

3,6-Dicyclopropyl-1-(4-Methoxyphenyl)-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1011396-75-0, known as 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The structure of this molecule is characterized by the presence of two cyclopropyl groups at positions 3 and 6 of the pyrazolo[3,4-b]pyridine ring system, a methoxy-substituted phenyl group at position 1, and a carboxylic acid group at position 4.

The pyrazolo[3,4-b]pyridine core is a versatile scaffold that has been extensively studied for its potential in drug discovery. This heterocyclic system is known for its ability to interact with various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). The substitution pattern of this compound further enhances its pharmacological properties. The cyclopropyl groups at positions 3 and 6 contribute to the molecule's hydrophobicity and rigidity, which are critical for optimizing binding affinity to target proteins. The methoxyphenyl group at position 1 introduces electronic effects that can modulate the molecule's activity and selectivity.

Recent studies have highlighted the potential of 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid as a lead compound in the development of novel therapeutic agents. For instance, researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, the carboxylic acid group at position 4 has been explored for its potential to form bioisosteric replacements or serve as a site for further functionalization to enhance pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-b]pyridine core. This is followed by the introduction of substituents at specific positions through various coupling reactions or substitution strategies. The use of advanced catalytic methods and stereocontrolled synthesis techniques has enabled researchers to achieve high yields and excellent stereochemical control during the synthesis process.

In terms of biological activity, 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid has demonstrated potent activity in several in vitro assays. For example, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress. Furthermore, preliminary in vivo studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

The structural features of this compound also make it an attractive candidate for further optimization through medicinal chemistry approaches. For instance, modifications to the methoxyphenyl group or the cyclopropyl substituents could potentially enhance its potency or selectivity for specific biological targets. Additionally, the carboxylic acid group provides an opportunity for further functionalization through esterification or amidation reactions to improve its bioavailability or target specificity.

From an industrial perspective, the synthesis and characterization of 3,6-dicyclopropyl-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid represent significant advancements in heterocyclic chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool in drug discovery programs targeting inflammatory diseases and other conditions mediated by oxidative stress.

In conclusion, CAS No. 1011396-75-0 represents a cutting-edge molecule with immense potential in pharmaceutical research. Its distinctive structure and promising biological activity make it an invaluable asset for scientists working on innovative therapeutic solutions.